Cas no 72008-46-9 (2-Cyclohexen-1-one, 2,4,4-trimethyl-3-(3-oxobutyl)-)

• Product Name: 2-Cyclohexen-1-one, 2,4,4-trimethyl-3-(3-oxobutyl)-
• CAS No: 72008-46-9
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 544712
• PubChem ID: 596567
• Update Time: 2025-04-19

2-Cyclohexen-1-one, 2,4,4-trimethyl-3-(3-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 2,4,4-trimethyl-3-(3-oxobutyl)-
• 2,4,4-trimethyl-3-(3-oxobutyl)cyclohex-2-en-1-one
• 3-Oxo-7,8-dihydro-&#946
• -ionol
• 2,4,4-Trimethyl-3-(3-oxobutyl)cyclohex-2-enone
• 72008-46-9
• 3-Oxo-7,8-dihydro-.beta.-ionol
• CHEBI:211734
• QUHPCHDTFDSTTL-UHFFFAOYSA-N
• DTXSID60344396
• 2,4,4-Trimethyl-3-(3-oxobutyl)-2-cyclohexen-1-one
• 2,4,4-Trimethyl-3-(3-oxobutyl)-2-cyclohexen-1-one #
• 4-Oxodihydro-b-ionone

• Inchi： 1S/C13H20O2/c1-9(14)5-6-11-10(2)12(15)7-8-13(11,3)4/h5-8H2,1-4H3
• InChI Key： QUHPCHDTFDSTTL-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(CCC(C)=O)C(C)(C)CC1

Computed Properties

• Exact Mass: 208.1464
• Monoisotopic Mass: 208.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids